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Compound of Interest

Compound Name: 21-Deacetoxy 11-Oxodeflazacort
CAS No.: 13649-83-7
Cat. No.: B586241
Get Quote
. J

Executive Safety Directive

Status: High Potency Pharmaceutical Intermediate (Corticosteroid Derivative) Primary Hazard:
Endocrine Disruption / Reproductive Toxicity Core Disposal Rule:INCINERATION ONLY.
Prohibition:NEVER dispose of this compound down the drain or in general municipal trash.

Chemical Identity & Hazard Characterization

To ensure scientific integrity, one must understand what is being disposed of. 21-Deacetoxy
11-Oxodeflazacort is a specific impurity/metabolite structurally related to Deflazacort.[1]
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Parameter Technical Detail

Chemical Name 21-Deacetoxy 11-Oxodeflazacort
CAS Number 13649-83-7

Molecular Formula C23H27NOa

Molecular Weight 381.46 g/mol

11-Oxo Functionality: Unlike Deflazacort (which

possesses an 11

-hydroxyl group), this compound features a
ketone at C11.[1][2][3][4][5] In biological

systems, 11

Structural Context -hydroxysteroid dehydrogenase (11

-HSD) enzymes can interconvert 11-oxo
(inactive) and 11-hydroxy (active) forms.
Therefore, this compound must be treated as a
bio-activatable prodrug with potential systemic

glucocorticoid effects upon exposure.

Risk Assessment: Although the 11-oxo form is pharmacologically less active in vitro than its 11-
hydroxy counterpart (21-deacetoxy deflazacort, CAS 13649-88-2), environmental or accidental
human exposure can lead to bioactivation via 11

-HSD1 (primarily in the liver). Consequently, it requires the same Occupational Exposure Band
(OEB) 4 or 5 containment and disposal protocols as active Deflazacort.

Waste Segregation & Disposal Protocol

Effective disposal relies on strict segregation at the point of generation. The following protocol
ensures compliance with RCRA (USA) and European Waste Catalogue (EWC) standards for
hazardous pharmaceutical waste.

A. Solid Waste (Powders, Contaminated Solids)

e ltems: Weighing boats, contaminated gloves, bench liners, and expired reference standards.
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e Protocol:

o

Containment: Place solid waste directly into a transparent, sealable polyethylene bag
(minimum 4 mil thickness).

o

Secondary Containment: Seal the bag and place it into a rigid, yellow or black hazardous
waste container labeled "Cytotoxic/High Potency Pharmaceutical Waste."

o

Labeling: Affix a hazardous waste tag listing:
» Chemical Name: 21-Deacetoxy 11-Oxodeflazacort[1][4][6][7][8][9][10]

» Hazard:[3][11] Toxic / Repr. Tox.

[e]

Disposal Path: High-temperature incineration (>1000°C).

B. Liquid Waste (HPLC Effluents, Mother Liquors)

o |tems: Solutions in Acetonitrile, Methanol, or Water.
e Protocol:

o Segregation: Do not mix with general organic solvents if the concentration is >0.1%. Use a
dedicated "High Potency/Toxic Solvent" carboy.

o Deactivation (Optional but Recommended): For small volumes, treating with strong
oxidizers (e.g., Potassium Permanganate in acidic solution) can degrade the steroid core,
but incineration is the only validated method for total destruction.

o Labeling: Mark container as "Flammable/Toxic - Contains Corticosteroids."

C. Trace-Contaminated Glassware

e Protocol: Triple rinse glassware with a solvent capable of dissolving the steroid (e.g.,
Methanol or Acetone).

¢ Rinsate Disposal: Collect the first three rinses as Hazardous Liquid Waste (Category B).
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o Glassware Fate: After triple rinsing, glassware may be washed in a standard laboratory
dishwasher or disposed of in a glass bin, depending on facility policy for "empty" containers
(RCRA "RCRA Empty" rule).

Visual Workflow: Decision Logic for Disposal

The following diagram illustrates the segregation logic required to prevent environmental
contamination.
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Figure 1: Critical Control Points for the segregation and destruction of 21-Deacetoxy 11-
Oxodeflazacort waste.

Emergency Spill Response

In the event of a spill, immediate containment is necessary to prevent aerosolization (for solids)
or spread (for liquids).

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a Tyvek gown, and a
P100 respirator (or N95 at minimum) before re-entering.

e Solid Spill:
o Do not dry sweep. This generates dust.

o Cover the spill with wet paper towels (dampened with water or methanol) to suppress
dust.

o Scoop up the damp material and place it in a hazardous waste bag.
e Liquid Spill:

o Absorb with inert material (vermiculite or chem-pads).

o Do not use combustible materials (sawdust) if the solvent is flammable.
e Surface Decontamination:

o Wash the area with a surfactant solution (soap/water) followed by a solvent wipe (70%
Isopropanol or Methanol) to solubilize and remove residual hydrophobic steroid traces.

o Dispose of all cleanup materials as Solid Hazardous Waste (see Section 3A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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